Cas no 1951438-99-5 (Lithium 2-(3-methyloxetan-3-yl)acetate)

Lithium 2-(3-methyloxetan-3-yl)acetate is an organolithium compound featuring a methyl-substituted oxetane ring, offering unique reactivity and stability for synthetic applications. Its oxetane moiety enhances steric and electronic properties, making it valuable in fine chemical synthesis, particularly in pharmaceutical intermediates and polymer chemistry. The lithium counterion provides high solubility in polar aprotic solvents, facilitating controlled reactivity in nucleophilic additions or metalation reactions. This compound is particularly advantageous for constructing complex molecular architectures due to its balanced reactivity profile and compatibility with sensitive functional groups. Its stability under anhydrous conditions ensures consistent performance in demanding synthetic protocols.
Lithium 2-(3-methyloxetan-3-yl)acetate structure
1951438-99-5 structure
Product Name:Lithium 2-(3-methyloxetan-3-yl)acetate
CAS No:1951438-99-5
MF:C6H9LiO3
MW:136.074862241745
MDL:MFCD28404666
CID:4779631
Update Time:2026-02-27

Lithium 2-(3-methyloxetan-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 2-(3-METHYLOXETAN-3-YL)ACETIC ACID LITHIUM SALT
    • Lithium 2-(3-methyloxetan-3-yl)acetate
    • MDL: MFCD28404666
    • Inchi: 1S/C6H10O3.Li/c1-6(2-5(7)8)3-9-4-6;/h2-4H2,1H3,(H,7,8);/q;+1/p-1
    • InChI Key: CQSASHCZASQRNY-UHFFFAOYSA-M
    • SMILES: O1CC(C)(CC(=O)[O-])C1.[Li+]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Topological Polar Surface Area: 49.4

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Additional information on Lithium 2-(3-methyloxetan-3-yl)acetate

Lithium 2-(3-methyloxetan-3-yl)acetate: A Comprehensive Overview

Lithium 2-(3-methyloxetan-3-yl)acetate, with the CAS number 1951438-99-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a subject of intense study for potential therapeutic applications. The molecular structure of Lithium 2-(3-methyloxetan-3-yl)acetate incorporates a lithium cation and an acetate moiety linked to a 3-methyloxetane ring, which contributes to its distinctive reactivity and biological activity.

The< strong>3-methyloxetan-3-yl group is particularly noteworthy due to its ability to participate in various chemical reactions, including nucleophilic additions and ring-opening processes. These reactions are of great interest in synthetic chemistry, where such compounds can serve as intermediates in the development of more complex molecules. The presence of the lithium cation further enhances the compound's reactivity, making it a valuable tool in organic synthesis and catalysis.

In recent years, there has been growing interest in the potential applications of lithium-based compounds in medicine. Lithium salts, such as lithium carbonate and lithium citrate, are well-known for their use in treating mood disorders like bipolar disorder. The unique structural features of Lithium 2-(3-methyloxetan-3-yl)acetate suggest that it may have similar or even broader therapeutic potential. Researchers are exploring its efficacy in modulating neurotransmitter activity and its potential as an anti-inflammatory agent.

One of the most exciting areas of research involving Lithium 2-(3-methyloxetan-3-yl)acetate is its application in the development of novel drugs targeting neurological disorders. Studies have indicated that the compound may interact with specific enzymes and receptors in the brain, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of the< strong>3-methyloxetan-3-yl group to undergo controlled reactions also makes it an attractive candidate for drug design, allowing chemists to fine-tune its properties for optimal biological activity.

The synthesis of Lithium 2-(3-methyloxetan-3-yl)acetate is another area where significant progress has been made. Researchers have developed efficient synthetic routes that allow for the production of this compound in high yields and purity. These methods often involve the use of palladium-catalyzed cross-coupling reactions and other advanced organic transformations. The availability of reliable synthetic protocols has enabled more extensive exploration of its chemical properties and potential applications.

In addition to its pharmaceutical applications, Lithium 2-(3-methyloxetan-3-yl)acetate has shown promise in materials science. Its unique structure and reactivity make it a suitable candidate for developing new polymers and coatings with enhanced properties. For instance, researchers have explored its use in creating self-healing materials that can repair damage caused by minor scratches or cracks. This innovative application highlights the versatility of this compound beyond traditional pharmaceutical uses.

The safety profile of Lithium 2-(3-methyloxetan-3-yl)acetate is another critical aspect that has been thoroughly investigated. While lithium compounds are generally well-tolerated, it is essential to understand their potential side effects and interactions with other drugs. Current studies suggest that this particular compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, more research is needed to fully characterize its safety profile and optimize dosing regimens.

The future prospects for Lithium 2-(3-methyloxetan-3-yl)acetate are vast and exciting. As our understanding of its chemical and biological properties continues to grow, so does the potential for new applications in medicine and materials science. Ongoing research aims to uncover additional therapeutic benefits and develop innovative synthetic methods that improve production efficiency. With continued investment in this field, we can expect to see significant advancements in the near future.

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